Cas no 2680865-42-1 (benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate)

• Product Name: benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate
• CAS No: 2680865-42-1
• MF: C₁₃H₁₀BrClN₂O₂
• MW: 341.587701320648
• MDL: MFCD33467864
• CID: 5625618
• PubChem ID: 165926645
• Update Time: 2025-10-19

benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680865-42-1
• benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate
• EN300-28297282

• MDL： MFCD33467864
• Inchi： 1S/C13H10BrClN2O2/c14-10-7-16-12(15)6-11(10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： LDFCJHDPVUZLQX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 339.96142g/mol
• Monoisotopic Mass: 339.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate

Recent Advances in the Study of Benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate (CAS: 2680865-42-1)

Benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate (CAS: 2680865-42-1) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functionalized carbamate group, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanisms of action and therapeutic possibilities.

The synthesis of benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate has been optimized in several recent publications, highlighting improved yields and purity through novel catalytic methods. Researchers have employed palladium-catalyzed cross-coupling reactions and other advanced synthetic techniques to enhance the efficiency of its production. These advancements are critical for scaling up the compound for further preclinical and clinical studies, ensuring a reliable supply for ongoing research.

In terms of biological activity, benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate has demonstrated notable inhibitory effects on specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. Recent in vitro studies have revealed its ability to modulate key signaling molecules, suggesting its potential as a lead compound for developing new anti-inflammatory or anticancer agents. These findings are supported by molecular docking studies, which indicate strong binding affinities to target proteins.

Furthermore, the compound's pharmacokinetic properties have been investigated, with a focus on its stability, bioavailability, and metabolic pathways. Early-stage animal studies have provided preliminary data on its safety profile and efficacy, though further toxicological assessments are required to fully evaluate its therapeutic potential. These studies are essential for advancing the compound into the next phases of drug development.

In conclusion, benzyl N-(5-bromo-2-chloropyridin-4-yl)carbamate (CAS: 2680865-42-1) represents a promising candidate for future pharmaceutical applications. Ongoing research aims to elucidate its full mechanistic profile and optimize its chemical structure for enhanced efficacy and reduced side effects. The compound's unique properties and recent advancements in its synthesis and biological evaluation underscore its importance in the field of chemical biology and drug discovery.